Cas no 1014613-42-3 (1R(3R,4S)-4-(tert-butyldimethylsilyloxy)-3-￡�￡�tert-butyldimethylsilyloxy)methyl)-2-methylenecyclopentanol)

• Product Name: 1R(3R,4S)-4-(tert-butyldimethylsilyloxy)-3-￡�￡�tert-butyldimethylsilyloxy)methyl)-2-methylenecyclopentanol
• CAS No: 1014613-42-3
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• CID: 830899
• Update Time: 2026-04-29

1R(3R,4S)-4-(tert-butyldimethylsilyloxy)-3-￡�￡�tert-butyldimethylsilyloxy)methyl)-2-methylenecyclopentanol Chemical and Physical Properties

Names and Identifiers

• 1R(3R,4S)-4-(tert-butyldimethylsilyloxy)-3-￡?￡?tert-butyldimethylsilyloxy)methyl)-2-methylenecyclopentanol
• 4-Chloro-2-(2-methyl-2-propanyl)-1H-pyrrolo[2,3-b]pyridine
• 1R(3R,4S)-4-(tert-butyldimethylsilyloxy)-3-￡�￡�tert-butyldimethylsilyloxy)methyl)-2-methylenecyclopentanol

• Inchi： InChI=1S/C11H13ClN2/c1-11(2,3)9-6-7-8(12)4-5-13-10(7)14-9/h4-6H,1-3H3,(H,13,14)
• InChI Key： LQJSVCUJIDLDRA-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC2=C(C=CN=C2N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1